Cas no 2172581-28-9 (1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172581-28-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5893177
• PubChem ID: 165539870
• Update Time: 2025-06-11

1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593005
• 2172581-28-9

• Inchi： 1S/C11H17N3O2/c1-3-7(2)14-10(8-5-4-6-8)9(11(15)16)12-13-14/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： BFVZNIKBKXZTLQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCC2)N(C(C)CC)N=N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172581-28-9)

The compound 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172581-28-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a 1,2,3-triazole ring with a cyclobutyl substituent and a carboxylic acid functional group, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for conventional carboxylic acid derivatives, offering improved metabolic stability and binding affinity in target interactions.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1,2,3-triazole moiety in 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid is synthesized via click chemistry, a highly efficient reaction popularized by Nobel laureate Barry Sharpless. This method aligns with the growing trend of green chemistry, as it minimizes waste and reduces the need for hazardous reagents. The compound’s butan-2-yl side chain further enhances its lipophilicity, a critical factor in optimizing drug permeability across biological membranes.

The cyclobutyl group in this molecule introduces structural rigidity, which is increasingly sought after in fragment-based drug design. This feature helps reduce conformational flexibility, improving target selectivity and reducing off-target effects—a key concern in modern precision medicine. Computational studies suggest that the carboxylic acid group enables hydrogen bonding with biological targets, making it a candidate for enzyme inhibition applications. These attributes have led to its exploration in kinase inhibitor development, a hot topic in oncology research.

From a synthetic chemistry perspective, 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid exemplifies the convergence of medicinal chemistry and materials science. Its triazole-carboxylic acid hybrid structure is being investigated for metal-organic frameworks (MOFs), where it could serve as a linker due to its dual functionality. This aligns with the rising interest in smart materials for catalysis and sensing applications. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug development, addressing challenges in oral bioavailability.

Environmental and regulatory considerations are also driving innovation around this compound. Unlike traditional halogenated intermediates, 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid avoids persistent organic pollutants (POPs) concerns, meeting REACH compliance standards. Its biodegradability profile is under study, reflecting the industry’s shift toward sustainable chemistry. As AI-driven drug discovery accelerates, this compound’s structural features are being cataloged in cheminformatics databases to predict novel bioactivities.

In conclusion, 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid represents a multifaceted tool for researchers tackling drug resistance, material innovation, and green synthesis. Its CAS No. 2172581-28-9 serves as a unique identifier in global chemical inventories, facilitating collaborative research. With the pharmaceutical industry prioritizing small-molecule therapeutics, this compound’s trajectory highlights the enduring relevance of heterocyclic chemistry in solving 21st-century challenges.